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Compound of Interest

Compound Name: 2,3,5-Trifluorophenylacetonitrile

Cat. No.: B1303387 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2,3,5-Trifluorophenylacetonitrile was not

publicly available at the time of this writing. The following guide has been compiled using data

from SDSs of structurally similar compounds, including other trifluorophenylacetonitrile isomers

and related nitriles. This information should be used as a preliminary safety reference only.

Researchers, scientists, and drug development professionals are strongly advised to obtain a

substance-specific SDS from their chemical supplier and to conduct a thorough risk

assessment before handling 2,3,5-Trifluorophenylacetonitrile.

This guide provides an overview of potential hazards, handling procedures, and emergency

protocols associated with trifluorophenylacetonitrile compounds, presented to aid in

establishing safe laboratory practices.

Hazard Identification and Classification
Trifluorophenylacetonitrile isomers are generally classified as hazardous materials. Based on

data for analogous compounds, the primary hazards are associated with acute toxicity.

GHS Hazard Statements for Analogous Compounds:

H301/H302: Toxic or Harmful if swallowed.[1][2]

H311/H312: Toxic or Harmful in contact with skin.[1][2][3]

H315: Causes skin irritation.[1][2]
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H319: Causes serious eye irritation.[1][2]

H331/H332: Toxic or Harmful if inhaled.[1][2]

H335: May cause respiratory irritation.[1][2]

Signal Word: Danger[1]

Hazard Pictograms:

GHS06: Skull and crossbones (for acute toxicity)

Physical and Chemical Properties
Quantitative data for 2,3,5-Trifluorophenylacetonitrile is not readily available. The following

table presents data for a closely related isomer, 2,4,5-Trifluorophenylacetonitrile, to provide an

estimate of its physical and chemical properties.

Property
Value (for 2,4,5-
Trifluorophenylacetonitrile)

Molecular Formula C₈H₄F₃N

Molecular Weight 171.12 g/mol [3]

Appearance Clear, colorless to almost colorless liquid[3]

CAS Number 220141-74-2[3]

Toxicological Information
Detailed toxicological studies for 2,3,5-Trifluorophenylacetonitrile are not available. The

toxicological profile is anticipated to be similar to other nitriles, which can release cyanide upon

metabolism. The primary routes of exposure are inhalation, ingestion, and skin contact.
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Exposure Route
Potential Health Effects (Based on
Analogous Compounds)

Inhalation
Toxic or harmful; may cause respiratory

irritation.[1][2]

Skin Contact Toxic or harmful; causes skin irritation.[1][2][3]

Eye Contact Causes serious eye irritation.[1][2]

Ingestion Toxic or harmful.[1][2]

Symptoms of overexposure may include irritation to the skin, eyes, and respiratory tract. In

severe cases of poisoning, symptoms could include nausea, vomiting, and unconsciousness.

[1]

Handling and Storage
Safe handling and storage are crucial to minimize exposure risk.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Avoid contact with skin and eyes.[2]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1][2]

Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, well-ventilated area.[1]

Keep the container tightly closed.[1]
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Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

First-Aid and Emergency Procedures
In case of exposure, immediate medical attention is required.[1]

Exposure
First-Aid Measures (Based on Analogous
Compounds)

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

physician.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Consult a physician.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician

immediately.[2]

Fire-Fighting Measures:

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific hazards: In a fire, toxic fumes may be emitted, including carbon monoxide, carbon

dioxide, nitrogen oxides, hydrogen cyanide, and hydrogen fluoride.[1]

Protective equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[1]

Experimental Protocols and Workflows
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The following diagrams illustrate generalized workflows for handling and responding to

incidents involving trifluorophenylacetonitrile compounds.

General Handling Workflow for Trifluorophenylacetonitriles

Preparation

Handling

Post-Handling
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Obtain Substance-Specific SDS

Don Appropriate PPE
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Weigh/Dispense in Fume Hood

Proceed with work

Perform Experiment
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Caption: General laboratory workflow for handling trifluorophenylacetonitriles.

Emergency Response for a Small Spill

Small Spill Occurs

Evacuate Immediate Area
(if necessary)

Don Appropriate PPE
(respirator may be needed)

Cover with Inert Absorbent Material
(e.g., vermiculite, sand)

Collect into a Closed Container
for Hazardous Waste

Clean Spill Area with
Appropriate Solvent

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Emergency response workflow for a small chemical spill.
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This guide is intended to promote a culture of safety and preparedness. Always prioritize

obtaining the official Safety Data Sheet for any chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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